Cas no 2034997-64-1 (4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034997-64-1
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 6279914
• PubChem ID: 121021509
• Update Time: 2025-06-30

4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• 2034997-64-1
• F6557-0647
• 4-[(2E)-but-2-enoyl]-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• (E)-1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)but-2-en-1-one
• AKOS026697633
• 1-(1,1-Dioxido-7-phenyl-1,4-thiazepan-4-yl)but-2-en-1-one
• (E)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)but-2-en-1-one

• Inchi： 1S/C15H19NO3S/c1-2-6-15(17)16-10-9-14(20(18,19)12-11-16)13-7-4-3-5-8-13/h2-8,14H,9-12H2,1H3/b6-2+
• InChI Key： XVJAZCRBOFEUAB-QHHAFSJGSA-N
• SMILES： S1(CCN(C(/C=C/C)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 293.10856464g/mol
• Monoisotopic Mass: 293.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione

Professional Introduction to Compound with CAS No. 2034997-64-1 and Product Name: 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione

The compound identified by the CAS number 2034997-64-1 and the product name 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a but-2-enoyl moiety and a phenyl group in conjunction with the thiazepane scaffold suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies in the domain of heterocyclic chemistry have highlighted the importance of thiazepane derivatives in drug discovery. Thiazepane scaffolds are known for their ability to mimic natural products and exhibit a wide range of pharmacological effects. The introduction of functional groups such as the but-2-enoyl side chain and the phenyl ring enhances the compound's interactability with biological receptors, potentially leading to improved efficacy and selectivity. This compound's structure is particularly intriguing due to its ability to adopt multiple conformations, which could be exploited for optimizing its pharmacokinetic properties.

The 4-(2E)-but-2-enoyl substituent in the molecule imparts a conformational flexibility that is critical for binding to biological targets. This double bond is positioned strategically to allow for optimal interaction with enzymes and receptors, which is a key consideration in drug design. The 7-phenyl group further contributes to the compound's complexity by introducing hydrophobic interactions and electronic effects that can modulate its biological activity. Together, these structural elements contribute to the compound's potential as a therapeutic agent.

In the context of contemporary pharmaceutical research, compounds like 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione are being extensively studied for their role in modulating various disease pathways. The thiazepane core has been shown to possess anti-inflammatory, antimicrobial, and antiviral properties, making it a versatile scaffold for drug development. The addition of the but-2-enoyl and phenyl groups enhances these properties by improving solubility and bioavailability, which are crucial factors in drug design.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Thiazepane derivatives have been implicated in modulating neurotransmitter systems, which could make them effective against conditions such as Alzheimer's disease and epilepsy. The specific arrangement of functional groups in 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione suggests that it may interact with neurotransmitter receptors in a way that could alleviate symptoms associated with these disorders. Preliminary computational studies have indicated that this compound may have high affinity for certain receptor subtypes, which could be further validated through experimental studies.

The synthesis of this compound involves complex organic transformations that highlight the expertise required in medicinal chemistry. The construction of the thiazepane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the but-2-enoyl and phenyl groups necessitates careful selection of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the importance of advanced chemical techniques in developing novel pharmaceuticals.

Recent advances in spectroscopic techniques have enabled researchers to gain deeper insights into the structure-property relationships of complex molecules like 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating the compound's molecular structure and dynamics. These studies have provided valuable information about how the compound behaves in different environments, which is essential for understanding its biological activity.

The potential therapeutic applications of this compound extend beyond neurological disorders. Its structural features suggest that it may also be effective against inflammatory diseases and cancer. The ability of thiazepane derivatives to modulate inflammatory pathways has been well-documented, and the presence of additional functional groups like the but-2-enoyl moiety may enhance this effect. Furthermore, preliminary data indicate that this compound may exhibit inhibitory activity against certain enzymes involved in cancer progression.

In conclusion, 4-(2E)-but-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034997-64-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for thiazepane derivatives, compounds like this one are likely to play an increasingly important role in treating a wide range of diseases.